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Compound of Interest

Compound Name: 3-Amino-4-chloropicolinic acid

Cat. No.: B12972027

Get Quote

Executive Summary & Chemical Profile
3-Amino-4-chloropicolinic acid (CAS: 1393555-24-2) is a halogenated pyridine derivative

commonly used as a building block in agrochemical and pharmaceutical synthesis. Due to the

presence of both an amino group and a halogen on the pyridine ring, this compound presents

specific stability and toxicity profiles that dictate its disposal pathway.

This guide provides a self-validating protocol for the safe handling, segregation, and disposal of

this compound, ensuring compliance with RCRA (Resource Conservation and Recovery Act)

standards and minimizing environmental impact.
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Property Specification

Chemical Name 3-Amino-4-chloropicolinic acid

CAS Number
1393555-24-2 (Verify against specific vendor

SDS)

Molecular Formula C₆H₅ClN₂O₂

Molecular Weight 172.57 g/mol

Physical State Solid (Powder/Crystals)

Acidity (pKa)
Amphoteric (contains basic amine and acidic

carboxyl group)

Hazard Identification & Safety Assessment
Before initiating disposal, you must validate the hazard profile. While specific toxicity data

varies by vendor, halogenated aminopicolinic acids generally fall under the following GHS

classifications.

GHS Classification & Signal Word: WARNING
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Potential Acute Toxicity: Treat as harmful if swallowed, inhaled, or in contact with skin.

Required PPE (Personal Protective Equipment)[2]
Respiratory: N95 particulate respirator (minimum) or P100 if handling fine dust.

Dermal: Nitrile gloves (0.11 mm minimum thickness). Double gloving recommended for liquid

solutions.
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Ocular: Chemical splash goggles. Safety glasses are insufficient for powder handling due to

airborne dust risks.

Pre-Disposal Characterization & Segregation
Critical Directive: Do not mix this waste with general organic solvents or aqueous waste

streams without verification. The amphoteric nature of the molecule allows it to form salts with

both strong acids and bases, potentially altering solubility and reactivity.

Chemical Compatibility Matrix
Substance Class Compatibility Status Action/Risk

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)
INCOMPATIBLE

Risk of Fire/Explosion. The

amino group is susceptible to

rapid oxidation.[1]

Strong Acids (e.g., HCl,

H₂SO₄)
Compatible (with caution)

Will form soluble salts.

Exothermic reaction possible.

Strong Bases (e.g., NaOH) Compatible (with caution)
Will form soluble carboxylate

salts.

Halogenated Solvents (e.g.,

DCM)
Compatible

Suitable for co-disposal in

halogenated waste streams.

Disposal Workflows
Select the appropriate workflow based on the physical state of the waste.

Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)

Applicability: Expired pure chemical, contaminated weighing boats, filter paper, PPE.

Primary Method: High-Temperature Incineration.

Reasoning: Halogenated organics require incineration at >1100°C with flue gas scrubbing to

prevent the formation of dioxins and to capture acid gases (HCl).
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Step-by-Step Protocol:

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Labeling: Affix a hazardous waste label. Clearly mark: "Toxic Solid, Organic, N.O.S.

(Contains 3-Amino-4-chloropicolinic acid)."

Segregation: Do not mix with oxidizers or non-halogenated solvents.

Sealing: Ensure the lid is screw-tight. Tape the lid if transporting through public corridors.

Handoff: Transfer to EHS (Environmental Health & Safety) for off-site incineration.

Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Solutions in organic solvents (DMSO, DMF, DCM, Methanol).

Primary Method: Fuel Blending or Incineration.

Step-by-Step Protocol:

pH Check: If the solution is aqueous, ensure pH is between 5 and 9 to minimize reactivity.

Stream Selection:

If Halogenated Solvent (DCM, Chloroform): Dispose in "Halogenated Organic Waste"

carboy.

If Non-Halogenated Solvent (Methanol, Acetone): Dispose in "Halogenated Organic

Waste" carboy. Note: Even if the solvent is non-halogenated, the presence of the

chlorinated solute mandates the entire mixture be treated as halogenated waste.

Documentation: Log the estimated concentration of 3-Amino-4-chloropicolinic acid on the

waste tag.

Visual Logic: Disposal Decision Tree
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Waste Generation

Physical State?

Solid Waste Liquid Waste

Type? Solvent Base?

Pure/Expired Chemical Contaminated PPE/Wipes

Container: Wide-mouth HDPE
Label: Toxic Solid, Org, N.O.S.

Method: Incineration

Halogenated (e.g., DCM) Non-Halogenated (e.g., MeOH)

Container: Halogenated Waste Carboy
Label: Halogenated Solvents

Method: Fuel Blending/Incineration

Classify as Halogenated
due to Solute

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Amino-4-chloropicolinic acid waste streams.

Note that liquid mixtures are defaulted to "Halogenated" streams to ensure proper downstream

treatment.

Spill Management Protocol
In the event of a spill, immediate action is required to prevent exposure and environmental

release.

Spill Response Workflow:
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Evacuate & Ventilate: Clear the immediate area. If the spill is powder, turn off fans/AC to

prevent dispersal.

PPE Up: Don N95 respirator, double nitrile gloves, and goggles.

Containment:

Solids: Cover with wet paper towels to prevent dust generation.

Liquids: Use absorbent pads or vermiculite.

Decontamination:

Sweep/scoop material into a disposal bag.

Clean the surface with a mild detergent solution (soap and water). Avoid bleach (sodium

hypochlorite) as it may react with the amine group to form chloramines (toxic gas).

Disposal: Label the debris as hazardous waste (see Workflow A).

Spill Detected Assess Size/Hazard Don PPE
(N95 + Double Gloves)

Solid/Powder

Liquid/Solution

Cover with Wet Towels
(Suppress Dust)

Vermiculite/Pads

Clean Surface
(Soap/Water - NO BLEACH)

Bag & Tag
Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for spill cleanup, emphasizing dust suppression and avoidance

of reactive cleaners.

Regulatory Compliance & Documentation
Compliance is not optional. Failure to properly categorize halogenated waste can lead to

significant fines under RCRA (40 CFR Parts 260-273).
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RCRA Classification: This compound is likely not a "Listed" waste (P or U list) unless

specified by state regulations, but it exhibits Characteristic Toxicity. It should be coded as a

toxic organic waste.

Sewer Ban: Under no circumstances should this chemical be discharged into the sewer

system. It is toxic to aquatic life and difficult to remove in standard wastewater treatment

plants.

Shipping Name (DOT):

UN Number: UN 2811

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Amino-4-chloropicolinic acid)

Hazard Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: 3-Amino-4-chloropicolinic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12972027/docs#proper-disposal-procedures-3-
amino-4-chloropicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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